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Compound of Interest

Compound Name: Desyl chloride

Cat. No.: B177067 Get Quote

Essential Safety and Handling Guide for Desyl
Chloride
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Desyl chloride (CAS 447-31-4). The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Summary
Desyl chloride is a corrosive solid that poses significant health risks upon exposure.[1] It is

harmful if inhaled or comes into contact with skin.[2] The primary hazards include severe burns

to the skin and eyes, and irritation to the respiratory and digestive tracts.[1]

Table 1: Summary of Health Hazards
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Exposure Route
Primary Hazard
Description

Citations

Eye Contact

Causes severe irritation
and potential eye burns,
which may lead to
conjunctivitis and corneal
damage.

[1]

Skin Contact
Causes severe skin irritation

and possible burns.
[1]

Inhalation

May cause severe irritation of

the respiratory tract with

symptoms like sore throat,

coughing, and shortness of

breath. Can cause chemical

burns to the respiratory tract.

[1]

| Ingestion | May cause severe and permanent damage to the digestive tract, including burns

and potential perforation. |[1] |

Personal Protective Equipment (PPE) Plan
Strict adherence to the following PPE requirements is mandatory when handling Desyl
chloride to minimize exposure risk.

Table 2: Required Personal Protective Equipment
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Body Part PPE Specification
Standards and
Notes

Citations

Eyes/Face

Chemical safety
goggles or a
combination of
safety glasses and
a face shield.

Must comply with
OSHA 29 CFR
1910.133 or
European Standard
EN166.

[1][3]

Skin/Hands
Appropriate chemical-

resistant gloves.

Consult glove

manufacturer's

resistance guide for

chlorinated

compounds. Change

gloves immediately

upon contamination.

[1][4]

Body

Chemical-resistant lab

coat or protective

clothing.

Wear appropriate

protective clothing to

prevent any possibility

of skin exposure.

Contaminated clothing

and shoes must be

removed immediately

and decontaminated

before reuse or

discarded.

[1][3]

| Respiratory| A NIOSH/MSHA or European Standard EN 149 approved respirator. | Required

when ventilation is inadequate or if workplace conditions warrant. A respiratory protection

program meeting OSHA 29 CFR 1910.134 and ANSI Z88.2 must be followed. A particulates

filter conforming to EN 143 is recommended. |[1][3] |

Operational Plan: Handling and Storage Procedures
A systematic approach to handling Desyl chloride is crucial for maintaining a safe laboratory

environment.
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Step-by-Step Handling Protocol:

Preparation and Engineering Controls:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[1]

Keep Desyl chloride containers tightly closed when not in use.[1]

Handling the Chemical:

Minimize the generation and accumulation of dust.[1]

Avoid all direct contact with eyes, skin, and clothing.[1]

Do not breathe in dust, vapor, mist, or gas.[1]

Weigh and transfer the material in a fume hood to control dust.

Wash hands and forearms thoroughly with soap and water after handling and before

leaving the work area.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]

Keep away from incompatible materials, particularly oxidizing agents.[1]

Protect from sunlight, as Desyl chloride can decompose and change color upon

exposure.[5]
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Caption: Workflow for Handling Desyl Chloride
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Emergency Response and First Aid
Immediate and appropriate action is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes, holding the eyelids open.[1][6] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and shoes.[1] Flush the affected

skin area with plenty of soap and water for at least 15 minutes.[7] Seek immediate medical

attention.[1]

Inhalation: Move the individual to fresh air at once.[1][7] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration, but do not use mouth-to-

mouth resuscitation.[1] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1]

Exposure Incident Occurs

Skin/Eye Contact Inhalation Ingestion

Remove Contaminated Clothing.
Flush with water for 15+ min.

Move to Fresh Air.
Provide Oxygen/Artificial Respiration if needed.

DO NOT Induce Vomiting.
Give Water/Milk if conscious.

Seek Immediate Medical Attention
(Bring SDS)
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Caption: Emergency Response Protocol for Desyl Chloride Exposure

Spill and Disposal Plan
Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wearing the full PPE detailed in Table 2, carefully sweep or vacuum the spilled solid

material.[1]

Avoid actions that generate dust.

Place the collected material into a suitable, labeled container for hazardous waste disposal.

[1]

Clean the spill area thoroughly.

Waste Disposal:

Desyl chloride and any contaminated materials (e.g., gloves, absorbent paper, clothing) must

be treated as hazardous waste.[2]

Waste generators are required to determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]

All chemical waste must be disposed of in accordance with federal, state, and local

environmental regulations.[5] Do not dispose of it down the drain.[3]

Package waste in sealed, properly labeled containers for collection by trained hazardous

waste personnel or a licensed disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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